Cas no 2138264-92-1 (Methyl 5-(fluorosulfonyl)-2-iodo-3-methylbenzoate)

• Product Name: Methyl 5-(fluorosulfonyl)-2-iodo-3-methylbenzoate
• CAS No: 2138264-92-1
• MF: C₉H₈FIO₄S
• MW: 358.125297546387
• CID: 5848855
• PubChem ID: 165801944
• Update Time: 2025-11-01

Methyl 5-(fluorosulfonyl)-2-iodo-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-729003
• methyl 5-(fluorosulfonyl)-2-iodo-3-methylbenzoate
• 2138264-92-1
• Methyl 5-(fluorosulfonyl)-2-iodo-3-methylbenzoate

• Inchi： 1S/C9H8FIO4S/c1-5-3-6(16(10,13)14)4-7(8(5)11)9(12)15-2/h3-4H,1-2H3
• InChI Key： HWAIOIKJIAFPMG-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=CC(=CC=1C)S(=O)(=O)F

Computed Properties

• Exact Mass: 357.91721g/mol
• Monoisotopic Mass: 357.91721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.8Ų

Additional information on Methyl 5-(fluorosulfonyl)-2-iodo-3-methylbenzoate

Comprehensive Overview of Methyl 5-(fluorosulfonyl)-2-iodo-3-methylbenzoate (CAS No. 2138264-92-1)

Methyl 5-(fluorosulfonyl)-2-iodo-3-methylbenzoate (CAS No. 2138264-92-1) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and agrochemical research. This compound, often referred to by its abbreviated name Methyl 5-FS-2-I-3-MB, is a derivative of benzoic acid and features a fluorosulfonyl group, an iodine atom, and a methyl ester functionality. These structural elements make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The fluorosulfonyl group in Methyl 5-(fluorosulfonyl)-2-iodo-3-methylbenzoate is a key functional moiety that has been widely studied for its role in enhancing the reactivity and selectivity of chemical reactions. Researchers have explored its utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in the synthesis of complex organic frameworks. The presence of the iodo substituent further amplifies its applicability, as iodine is a well-known leaving group in nucleophilic substitution reactions, making this compound a valuable building block in medicinal chemistry.

In the context of current trends, Methyl 5-(fluorosulfonyl)-2-iodo-3-methylbenzoate aligns with the growing demand for highly functionalized aromatic compounds in drug discovery. With the rise of personalized medicine and targeted therapies, the need for precise and efficient synthetic methods has never been greater. This compound’s ability to serve as a precursor for biaryl structures and heterocyclic systems positions it as a critical tool for chemists working on next-generation therapeutics. Additionally, its relevance in agrochemical research cannot be overlooked, as it may contribute to the development of new crop protection agents with improved efficacy and environmental safety.

From a technical standpoint, the synthesis of Methyl 5-(fluorosulfonyl)-2-iodo-3-methylbenzoate involves multi-step organic transformations, including halogenation, esterification, and sulfonylation. The compound’s CAS No. 2138264-92-1 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Its molecular formula, C₉H₈FIO₄S, and molecular weight of 342.12 g/mol are critical parameters for researchers conducting stoichiometric calculations and reaction optimizations.

The stability and storage conditions of Methyl 5-(fluorosulfonyl)-2-iodo-3-methylbenzoate are also topics of interest. Proper handling under inert atmospheres and low temperatures is recommended to preserve its integrity, as the fluorosulfonyl group can be sensitive to moisture and thermal degradation. These precautions ensure that the compound retains its reactivity and purity, which are essential for reproducible experimental outcomes.

In summary, Methyl 5-(fluorosulfonyl)-2-iodo-3-methylbenzoate (CAS No. 2138264-92-1) is a compound of significant scientific and industrial relevance. Its structural features and reactivity profile make it a valuable asset in the toolkit of synthetic chemists, particularly those engaged in the design of innovative pharmaceuticals and agrochemicals. As research continues to evolve, this compound is likely to play an increasingly prominent role in advancing the frontiers of chemical science.